Cas no 100528-36-7 (2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 100528-36-7
• MF: C₁₃H₂₆N₂S
• MW: 242.423942089081
• CID: 5741371
• PubChem ID: 91647812
• Update Time: 2023-11-11

2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-192048
• 2-(Decylsulfanyl)-4,5-dihydro-1H-imidazole
• 100528-36-7
• 1H-Imidazole, 2-(decylthio)-4,5-dihydro-

• Inchi： 1S/C13H26N2S/c1-2-3-4-5-6-7-8-9-12-16-13-14-10-11-15-13/h2-12H2,1H3,(H,14,15)
• InChI Key： CHSDMTMIOQSVJL-UHFFFAOYSA-N
• SMILES： S(C1=NCCN1)CCCCCCCCCC

Computed Properties

• Exact Mass: 242.18167001g/mol
• Monoisotopic Mass: 242.18167001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 342.7±25.0 °C(Predicted)
• pka: 8.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines